Cas no 291-71-4 (1H-Phosphepin)
1H-Phosphepin structure
1H-Phosphepin Chemical and Physical Properties
Names and Identifiers
-
- 1H-Phosphepin
- 1H-phosphepine
- 291-71-4
- phosphepine
- DTXSID60590952
- SCHEMBL17937926
-
- Inchi： InChI=1S/C6H7P/c1-2-4-6-7-5-3-1/h1-7H
- InChI Key： GBMBLXQWVALWHS-UHFFFAOYSA-N
- SMILES： C1=CC=CPC=C1
Computed Properties
- Exact Mass: 110.02861
- Monoisotopic Mass: 110.028537221g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 106
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
- XLogP3: 1.3
Experimental Properties
- PSA: 0
1H-Phosphepin Related Literature
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1. Efficient synthesis of unsaturated seven-membered rings by an entropy/strain reduction strategy: 2,7-dihydro-1H-azepines, -oxepines, -thiepines, -1H-phosphepine and 1,3-cycloheptadienesJames G. Walsh,Patrick J. Furlong,Declan G. Gilheany J. Chem. Soc. Chem. Commun. 1994 67
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Catherine A. Slinn,Alison J. Redgrave,S. Lucy Hind,Chris Edlin,Steven P. Nolan,Veronique Gouverneur Org. Biomol. Chem. 2003 1 3820
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Nilangshu Mandal,Ankita Das,Chandralekha Hajra,Ayan Datta Chem. Sci. 2022 13 704
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